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Compound of Interest

Compound Name: Angelol K

Cat. No.: B1640547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of Angelol K in

experimental settings. Angelol K is a natural coumarin derivative isolated from the roots of

Angelica sinensis, a plant with a history in traditional medicine.[1] It has demonstrated

significant biological activity, particularly in the modulation of platelet aggregation.[1][2]

Data Presentation
Physicochemical and Solubility Data of Angelol K

Property Value Source

CAS Number 169736-93-0 [1][3]

Molecular Formula C₂₀H₂₄O₇ [1][3]

Molecular Weight 376.40 g/mol [1][3]

Solubility Soluble in DMSO [1][3]

In Vitro Stock Conc. 10 mM in DMSO [1][3]

Storage (Powder) -20°C for up to 3 years [2]

Storage (in Solvent)
-80°C for up to 1 year (avoid

freeze-thaw cycles)
[1][2]
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Protocol 1: Preparation of Angelol K for In Vitro
Experiments
This protocol details the preparation of Angelol K stock solutions and working solutions for use

in cell-based assays.

Materials:

Angelol K powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Vortex mixer

Physiological buffer or cell culture medium

Procedure:

Prepare 10 mM Stock Solution:

Equilibrate the Angelol K powder to room temperature before opening the vial.

Calculate the required amount of DMSO to prepare a 10 mM stock solution. For example,

to prepare 1 mL of a 10 mM stock solution from 1 mg of Angelol K (MW: 376.40 g/mol ),

add 265.67 µL of DMSO.

Add the calculated volume of DMSO to the vial of Angelol K powder.

Vortex thoroughly to ensure complete dissolution. The solution should be clear.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.[1]

Store the stock solution aliquots at -80°C.[2]
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Prepare Working Solutions:

Thaw a single aliquot of the 10 mM Angelol K stock solution at room temperature.

Perform serial dilutions of the stock solution in a suitable physiological buffer or cell culture

medium to achieve the desired final working concentrations (typically in the range of 1 nM

to 100 µM).[1]

Crucial Note: Ensure that the final concentration of DMSO in the cell culture medium does

not exceed 0.1% (v/v), as higher concentrations may cause cellular toxicity or artifacts.[1]

For example, to achieve a 10 µM working concentration from a 10 mM stock, you would

perform a 1:1000 dilution. Adding 1 µL of the 10 mM stock to 1 mL of medium will result in

a final DMSO concentration of 0.1%.

Protocol 2: Formulation of Angelol K for In Vivo Animal
Studies
Due to its poor aqueous solubility, Angelol K requires a specific formulation for in vivo

administration to enhance bioavailability.[1]

Materials:

Angelol K powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile saline, phosphate-buffered saline (PBS), or sterile water (ddH₂O)

Sterile tubes

Vortex mixer

Sonicator (optional, but recommended)
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Procedure:

Prepare the Vehicle Solution:

Prepare a vehicle solution consisting of 5% DMSO, 30% PEG300, 5% Tween 80, and 60%

saline/PBS/ddH₂O.

For example, to prepare 10 mL of the vehicle solution, mix:

0.5 mL DMSO

3.0 mL PEG300

0.5 mL Tween 80

6.0 mL Saline/PBS/ddH₂O

Vortex the mixture thoroughly until a clear and homogenous solution is formed.

Prepare the Angelol K Formulation:

Weigh the required amount of Angelol K powder.

First, dissolve the Angelol K powder in the DMSO component of the vehicle. For instance,

if your final desired concentration is 2 mg/mL, and you are preparing 1 mL of the final

formulation, dissolve 2 mg of Angelol K in 50 µL of DMSO.[2]

Gradually add the PEG300, vortexing after addition.

Add the Tween 80 and continue to vortex.

Finally, add the saline/PBS/ddH₂O to reach the final volume and concentration.

Vortex the final solution extensively. If the solution is not completely clear, sonicate it in a

water bath until it becomes a clear solution.

This formulation should be prepared fresh before each experiment.
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Solution Preparation

Experiment

Data Analysis

Angelol K Powder

10 mM Stock Solution
in DMSO

Dissolve

DMSO

Working Solution
(1 nM - 100 µM)

Serial Dilution

Cell Culture Medium

Treatment

Cell Culture

Biological Assay

Data Collection

Results Interpretation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for preparing and using Angelol K in in vitro experiments.

Signaling Pathway of Angelol K and Related
Compounds
Angelol K is known to inhibit platelet aggregation by interfering with ADP receptor signaling.[1]

Related ingenol angelates modulate Protein Kinase C (PKC), which in turn affects the

Ras/Raf/MAPK and PI3K/AKT signaling pathways, ultimately leading to apoptosis in cancer

cells.[4]

Angelol K-Related Signaling Pathways

Ingenol Angelates
(e.g., PEP005)

PKCδ

 Activates

PKCα

 Inhibits

Ras/Raf/MAPK
Pathway

 Activates

PI3K/AKT
Pathway

 Activates

Apoptosis

 Inhibits

Click to download full resolution via product page

Caption: Signaling pathways modulated by ingenol angelates related to Angelol K.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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